Cas no 155444-04-5 (Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-(1-methylethoxy)-, 5,5-dioxide)

• Product Name: Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-(1-methylethoxy)-, 5,5-dioxide
• CAS No: 155444-04-5
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 167937
• PubChem ID: 3074215
• Update Time: 2025-04-19

Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-(1-methylethoxy)-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-(1-methylethoxy)-, 5,5-dioxide
• 6-methyl-11-propan-2-yloxy-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
• 6,11-Dihydro-11-(isopropoxy)-6-methyl-dibenzo(c,f)(1,2)thiazepine S,S-dioxide
• 6,11-Dihydro-6-methyl-11-(1-methylethoxy)dibenzo(c,f)(1,2)thiazepine 5,5-dioxide
• DTXSID10935213
• Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-6-methyl-11-(1-methylethoxy)-, 5,5-dioxide
• 6-Methyl-11-[(propan-2-yl)oxy]-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
• 155444-04-5

• Inchi： 1S/C17H19NO3S/c1-12(2)21-17-13-8-4-6-10-15(13)18(3)22(19,20)16-11-7-5-9-14(16)17/h4-12,17H,1-3H3
• InChI Key： SJTHGFILBODOCA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 317.10867
• Monoisotopic Mass: 317.108564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.9

Experimental Properties

• Density: 1.29
• Boiling Point: 433.4°Cat760mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.625
• PSA: 46.61